molecular formula C10H14BNO4 B8361746 4-Isobutyl-2-nitro-phenylboronic acid CAS No. 153624-53-4

4-Isobutyl-2-nitro-phenylboronic acid

Cat. No. B8361746
CAS RN: 153624-53-4
M. Wt: 223.04 g/mol
InChI Key: PBRQIWWIVMOORU-UHFFFAOYSA-N
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Description

4-Isobutyl-2-nitro-phenylboronic acid is a useful research compound. Its molecular formula is C10H14BNO4 and its molecular weight is 223.04 g/mol. The purity is usually 95%.
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properties

CAS RN

153624-53-4

Molecular Formula

C10H14BNO4

Molecular Weight

223.04 g/mol

IUPAC Name

[4-(2-methylpropyl)-2-nitrophenyl]boronic acid

InChI

InChI=1S/C10H14BNO4/c1-7(2)5-8-3-4-9(11(13)14)10(6-8)12(15)16/h3-4,6-7,13-14H,5H2,1-2H3

InChI Key

PBRQIWWIVMOORU-UHFFFAOYSA-N

Canonical SMILES

B(C1=C(C=C(C=C1)CC(C)C)[N+](=O)[O-])(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 4-isobutyl-phenylboronic acid (0.9 g, 5.05 mmol) in acetic anhydride (9 mL) at -10° C., fuming nitric acid (0.4 mL) was added over 10 minutes. The mixture was stirred for 1 hour, warmed to room temperature and stirred for an additional 1.5 hours. The clear orange solution was added to 100 mL of ice, stirred for 3 hours and azeotroped with water (4×100 mL). The residue was partitioned between 25 mL each of ether and water and the ether layer was dried and evaporated to provide 0.75 g of yellow solid. The solid was dissolved in ethyl acetate (25 mL) and the solution was extracted with 1N aqueous sodium hydroxide (2×25 mL). The combined aqueous extracts were acidified to pH 2 using 2N aqueous hydrochloric acid and extracted with ethyl acetate (2×25 mL). The combined organic extracts were washed once with water, dried and evaporated to provide 0.63 g of light yellow solid. Reverse phase preparative HPLC on a 30×500 mm ODS S10 column using 76% solvent A (90% MeOH, 10% H2O, 0.1% TFA) and 24% solvent B (10% MeOH, 90% H2O, 0.1% TFA) provided 0.16 g of compound A as light yellow solid.
Quantity
0.9 g
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reactant
Reaction Step One
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9 mL
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solvent
Reaction Step One
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0.4 mL
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reactant
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[Compound]
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ice
Quantity
100 mL
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reactant
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